Cas no 851335-18-7 (Benzoic acid, 4-borono-3,5-dimethyl-)

4-Borono-3,5-dimethylbenzoic acid is a boronic acid derivative of benzoic acid, featuring a boronic acid group at the para position and methyl substituents at the 3 and 5 positions. This compound is of interest in organic synthesis and medicinal chemistry, particularly as a building block for Suzuki-Miyaura cross-coupling reactions due to its reactive boronic acid functionality. The methyl groups enhance steric stability, potentially improving selectivity in coupling reactions. Its crystalline structure and defined reactivity make it suitable for applications in pharmaceutical intermediates and materials science. The compound’s purity and stability are critical for reproducible results in synthetic workflows.
Benzoic acid, 4-borono-3,5-dimethyl- structure
851335-18-7 structure
Product Name:Benzoic acid, 4-borono-3,5-dimethyl-
CAS No:851335-18-7
MF:C9H11BO4
MW:193.992243051529
CID:4231185
PubChem ID:23134374
Update Time:2025-05-19

Benzoic acid, 4-borono-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-borono-3,5-dimethyl-
    • Benzoic acid, 4-borono-3,5-dimethyl- (9CI)
    • 4-borono-3,5-dimethylbenzoic acid
    • MHJRQSXGDJLARH-UHFFFAOYSA-N
    • SCHEMBL4817010
    • 851335-18-7
    • MFCD20659032
    • 4-Carboxy-2,6-dimethylphenylboronic acid
    • Inchi: 1S/C9H11BO4/c1-5-3-7(9(11)12)4-6(2)8(5)10(13)14/h3-4,13-14H,1-2H3,(H,11,12)
    • InChI Key: MHJRQSXGDJLARH-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(C)=C(B(O)O)C(C)=C1

Computed Properties

  • Exact Mass: 194.0750390Da
  • Monoisotopic Mass: 194.0750390Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8Ų

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Additional information on Benzoic acid, 4-borono-3,5-dimethyl-

Benzoic acid, 4-borono-3,5-dimethyl- (CAS No. 851335-18-7): A Comprehensive Overview

Benzoic acid, 4-borono-3,5-dimethyl-, identified by its CAS number 851335-18-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of boronic acid derivatives, which are known for their versatile applications in synthetic chemistry, medicinal chemistry, and materials science. The presence of both methyl groups at the 3 and 5 positions on the benzene ring, along with a borono substituent at the 4 position, imparts unique chemical properties that make it a valuable intermediate in various synthetic protocols.

The< strong>Benzoic acid, 4-borono-3,5-dimethyl- structure combines the stability and reactivity characteristics of benzoic acid with the additional functionality provided by the borono group. Boronic acids are particularly interesting due to their ability to participate in various coupling reactions, such as the Suzuki-Miyaura coupling, which is widely used in the construction of complex organic molecules. This reactivity makes Benzoic acid, 4-borono-3,5-dimethyl- a crucial building block in the synthesis of biaryl compounds, which are prevalent in many pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for their potential applications in drug discovery and development. The< strong>Benzoic acid, 4-borono-3,5-dimethyl- derivative has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating compounds that interact with enzymes involved in cancer metabolism. The methyl groups at the 3 and 5 positions enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability of drug candidates derived from this scaffold.

The< strong>CAS No. 851335-18-7 identification ensures that researchers can reliably source and utilize this compound for their experiments. The precise molecular structure of Benzoic acid, 4-borono-3,5-dimethyl- allows for fine-tuning of its properties through structural modifications. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. Researchers have leveraged this compound to develop novel analogs with enhanced binding affinity and selectivity for therapeutic targets.

One of the most compelling aspects of Benzoic acid, 4-borono-3,5-dimethyl- is its role in cross-coupling reactions. The borono group serves as an excellent handle for palladium-catalyzed reactions, enabling the formation of carbon-carbon bonds under mild conditions. This has been exploited to create complex molecular architectures that would be otherwise challenging to synthesize using traditional methods. Such advancements have not only accelerated drug discovery but also opened new avenues for material science applications.

The pharmaceutical industry has shown particular interest in< strong>Benzoic acid derivatives, including< strong>Benzoic acid, 4-borono-3,5-dimethyl-, due to their potential as lead compounds for new therapies. Preclinical studies have indicated that derivatives of this class exhibit promising activity against a range of diseases. For example, modifications of the< strong>Benzoic acid core have led to compounds with anti-inflammatory and antimicrobial properties. These findings underscore the importance of< strong>Benzoic acid derivatives as pharmacophores in modern drug design.

The synthesis of< strong>Benzoic acid, 4-borono-3,5-dimethyl- involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a benzene ring followed by selective introduction of the borono group and methyl substituents. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and purity while reducing reaction times. These innovations are critical for ensuring that researchers have access to high-quality starting materials for their investigations.

In conclusion,< strong>Benzoic acid, 4-borono-3,5-dimethyl- (CAS No.< strong>851335-18-7) represents a significant advancement in synthetic and medicinal chemistry. Its unique structural features make it an invaluable tool for developing new pharmaceuticals and materials. As research continues to uncover new applications for this compound and its derivatives,< strong>Benzoic acid derivatives will undoubtedly remain at the forefront of scientific exploration.

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